3-fluoro-4-methoxy-N-(2-(2-oxopyrimidin-1(2H)-yl)ethyl)benzamide

• IUPAC Name: 3-fluoro-4-methoxy-N-[2-(2-oxopyrimidin-1-yl)ethyl]benzamide
• InChI: InChI=1S/C14H14FN3O3/c1-21-12-4-3-10(9-11(12)15)13(19)16-6-8-18-7-2-5-17-14(18)20/h2-5,7,9H,6,8H2,1H3,(H,16,19)
• InChI Key: FPKWOVLSZOEZCA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NCCN2C=CC=NC2=O)F
• Molecular Formula: C14H14FN3O3
• Molecular Weight: 291.28 g/mol

Description

3-fluoro-4-methoxy-N-(2-(2-oxopyrimidin-1(2H)-yl)ethyl)benzamide is a chemical compound that belongs to the class of pyrimidine derivatives. This compound has gained significant attention in recent years due to its potential applications in scientific research.

Scientific Research Applications

Alzheimer's Disease Research

• Serotonin 1A Receptors in Alzheimer's Disease : A study used a similar compound, 4-[F-18]fluoro-N-{2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl}-N-(2-pyridinyl)benzamide, as a molecular imaging probe to quantify 5-HT(1A) receptor densities in Alzheimer's disease patients. This research found significant decreases in receptor densities in the hippocampi and raphe nuclei of Alzheimer's patients, correlating with worsening clinical symptoms (Kepe et al., 2006).

Drug Synthesis and Pharmacology

• Synthesis of Anti-Inflammatory and Analgesic Agents : Novel compounds derived from visnagenone–ethylacetate or khellinone–ethylacetate were synthesized, including variants of the compound . These compounds showed significant COX-2 inhibitory activity, along with analgesic and anti-inflammatory properties (Abu‐Hashem et al., 2020).

Cancer Research

• Imaging the Sigma2 Receptor Status of Solid Tumors : A study on fluorine-containing benzamide analogs evaluated them as ligands for positron emission tomography (PET) imaging of the sigma2 receptor status in solid tumors. These compounds demonstrated high tumor uptake and are potential candidates for imaging tumor receptor status (Tu et al., 2007).

Antimicrobial Research

• Microwave-Induced Synthesis of Antimicrobial Analogs : Research on 5-arylidene derivatives bearing a fluorine atom showed that these compounds, including variations of the subject compound, had significant antimicrobial activity against various bacterial and fungal strains (Desai et al., 2013).

Neurology and Psychiatry

• PET Tracers of Serotonin 5-HT(1A) Receptors : A study developed N-(4-[(18)F]-Fluoropyridin-2-yl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}-carboxamides as analogs of WAY100635 for PET imaging of serotonin 5-HT(1A) receptors. This research is significant in neuropsychiatric disorders (García et al., 2014).

Insecticide Research

• Control of Boll Weevils : Substituted benzamides, including variants of the compound , were evaluated for their effectiveness against adult boll weevils, indicating potential applications in agriculture (Haynes, 1987).